Benzyl Penicillinate-d5 Potassium Salt

• Molecular Formula: C₁₆H₁₂D₅KN₂O₄S
• Molecular Weight: 377.51
• Synonyms: (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid-d5 Potassium Salt; Penicillin G-d5 Potassium Salt; Benzylpenicillin-d5 Potassium; Cosmopen-d5; Cristapen-d5; Crytapen-d5; Eskacillin-d5; Falap

Description

Benzyl Penicillinate-d5 Potassium Salt (C₁₆H₁₂D₅KN₂O₄S; MW: 377.51) is a deuterium-labeled analog of Benzylpenicillin Potassium (Penicillin G Potassium Salt), a β-lactam antibiotic derived from Penicillium species. The compound incorporates five deuterium atoms at specific positions, enhancing its utility in pharmacokinetic and metabolic studies via mass spectrometry, where isotopic labeling minimizes interference from endogenous compounds . It retains the core structure of penicillin—a bicyclic β-lactam-thiazolidine ring—but differs in isotopic composition, which may alter its stability and metabolic pathway without significantly affecting antibacterial activity .

Comparison with Similar Compounds

Non-Deuterated Penicillin Salts

Benzylpenicillin Potassium (Penicillin G Potassium Salt)

• Molecular Formula : C₁₆H₁₇KN₂O₄S
• MW : 372.5
• CAS : 113-98-4
• Solubility : Highly soluble in water (>10% w/v); pH 5.5–7.5 in solution .
• Stability : Acid-labile (half-life: 6 minutes at pH 2, 37°C) .
• Application : Broad-spectrum antibiotic against Gram-positive bacteria.

Penicillin G Sodium Salt

• Molecular Formula : C₁₆H₁₇N₂NaO₄S
• MW : 356.37
• CAS : 69-57-8
• Key Difference : Sodium counterion instead of potassium, slightly lower molecular weight. Both salts share identical antibacterial activity but differ in solubility profiles (sodium salt marginally more soluble in polar solvents) .

Deuterated Analogs

Penicillin V-d5 Potassium Salt

• Molecular Formula : C₁₆D₅H₁₂KN₂O₅S
• MW : 393.51
• CAS : 2699607-22-0
• Key Feature: Deuterium substitution on the phenoxy group. Used as an internal standard for quantifying Penicillin V in biological matrices .

Benzyl Penicillinate-d7 Potassium Salt

• Molecular Formula : C₁₆H₁₀D₇KN₂O₄S
• MW : 379.52
• CAS : 352323-25-2
• Key Feature : Seven deuterium atoms, offering higher isotopic enrichment for specialized tracer studies .

Comparison of Deuterated Variants

Parameter	Benzyl Penicillinate-d5	Penicillin V-d5	Benzyl Penicillinate-d7
Deuterium Positions	Phenylacetyl side chain	Phenoxy group	Phenylacetyl side chain
MW	377.51	393.51	379.52
Primary Use	Metabolic tracking	Penicillin V quantitation	High-resolution MS
Stability	Similar to non-deuterated	Acid-stable (half-life: 3.5 hrs at pH 2)	Data limited

Related Impurities and Degradation Products

• Benzylpenicilloic Acid (CAS: 87-53-6): Hydrolysis product of Benzylpenicillin, lacks β-lactam ring and antibacterial activity .
• Penicillin F Potassium Salt (CAS: 97299-13-3): Natural penicillin variant with a Δ²-pentenoyl side chain; lower stability than Penicillin G .

Physicochemical and Analytical Comparisons

Spectral Properties

• IR/NMR : Deuterated compounds exhibit peak shifts in ¹H-NMR (deuterium absence) and IR (C-D stretching ~2100 cm⁻¹) .
• Optical Rotation : Benzylpenicillin Potassium: [α]²⁰_D = +270° to +300° (water). Deuterated analogs expected to retain similar values due to unchanged chiral centers .

Purity and Impurity Profiles

• Non-Deuterated Penicillins: Common impurities include penicilloic acids (e.g., CAS: 13057-98-2) and penilloic acids (e.g., CAS: 501-34-8) .
• Deuterated Analogs : Impurities are less documented but likely include deuterated variants of hydrolysis products .